Cas no 953899-84-8 (2H-1,4-Benzoxazine-2-carboxylic acid, 4-(aminocarbonyl)-3,4-dihydro-)

• Product Name: 2H-1,4-Benzoxazine-2-carboxylic acid, 4-(aminocarbonyl)-3,4-dihydro-
• CAS No: 953899-84-8
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 5226947
• Update Time: 2025-07-17

2H-1,4-Benzoxazine-2-carboxylic acid, 4-(aminocarbonyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine-2-carboxylic acid, 4-(aminocarbonyl)-3,4-dihydro-

• Inchi： 1S/C10H10N2O4/c11-10(15)12-5-8(9(13)14)16-7-4-2-1-3-6(7)12/h1-4,8H,5H2,(H2,11,15)(H,13,14)
• InChI Key： CGSCJPNEWIFPIP-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(C(N)=O)CC1C(O)=O

Additional information on 2H-1,4-Benzoxazine-2-carboxylic acid, 4-(aminocarbonyl)-3,4-dihydro-

Introduction to 2H-1,4-Benzoxazine-2-carboxylic acid, 4-(aminocarbonyl)-3,4-dihydro- (CAS No. 953899-84-8)

2H-1,4-Benzoxazine-2-carboxylic acid, 4-(aminocarbonyl)-3,4-dihydro- (CAS No. 953899-84-8) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are heterocyclic compounds with a wide range of biological activities. The unique structure of this compound, characterized by the presence of an aminocarbonyl group and a benzoxazine ring, makes it a valuable candidate for various therapeutic applications.

The chemical structure of 2H-1,4-Benzoxazine-2-carboxylic acid, 4-(aminocarbonyl)-3,4-dihydro- consists of a benzene ring fused with a pyran ring and an additional carboxylic acid group. The aminocarbonyl functionality imparts additional reactivity and potential for forming hydrogen bonds, which can be crucial for its biological interactions. This compound has been the subject of numerous studies due to its potential as a lead molecule in drug discovery.

Recent research has highlighted the pharmacological properties of 2H-1,4-Benzoxazine-2-carboxylic acid, 4-(aminocarbonyl)-3,4-dihydro-. Studies have shown that this compound exhibits anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 2H-1,4-Benzoxazine-2-carboxylic acid, 4-(aminocarbonyl)-3,4-dihydro- has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that it may have therapeutic potential in the treatment of various types of cancer.

The synthesis of 2H-1,4-Benzoxazine-2-carboxylic acid, 4-(aminocarbonyl)-3,4-dihydro- involves several steps and can be achieved through various methods. One common approach is the condensation of an appropriate phenol derivative with a cyclic ketone followed by cyclization and carboxylation reactions. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

The physicochemical properties of 2H-1,4-Benzoxazine-2-carboxylic acid, 4-(aminocarbonyl)-3,4-dihydro- are also important for its application in drug development. It is typically a white crystalline solid with good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and other physical parameters are critical for formulation development and stability studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 2H-1,4-Benzoxazine-2-carboxylic acid, 4-(aminocarbonyl)-3,4-dihydro-. Preliminary results from Phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and warrant further investigation in larger clinical trials.

In conclusion, 2H-1,4-Benzoxazine-2-carboxylic acid, 4-(aminocarbonyl)-3,4-dihydro- (CAS No. 953899-84-8) is a promising compound with diverse biological activities. Its anti-inflammatory and antitumor properties make it a valuable candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent in various medical conditions.